Cas no 2056-66-8 (2-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine)

2-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine structure
2056-66-8 structure
Product Name:2-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine
CAS No:2056-66-8
MF:C8H11N5
MW:177.206440210342
CID:1394912
PubChem ID:240823
Update Time:2025-04-20

2-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine
    • CTK4E4536
    • 2-Isopropyl-4-aminopyrazolo&lt
    • 3,4-d&gt
    • pyrimidin
    • NSC47586
    • AC1Q4VFX
    • AR-1C9785
    • 2-isopropyl-2H-pyrazolo[3,4-d]pyrimidin-4-ylamine
    • 2-(propan-2-yl)-2h-pyrazolo[3,4-d]pyrimidin-4-amine
    • AC1L661A
    • 2-isopropyl-4-amino-pyrazolo[3,4-d]pyrimidine
    • MLS002667114
    • HMS3088J04
    • CTK4E4536; 2-Isopropyl-4-aminopyrazolo< 3,4-d> pyrimidin; NSC47586; AC1Q4VFX; AR-1C9785; 2-isopropyl-2H-pyrazolo[3,4-d]pyrimidin-4-ylamine; 2-(propan-2-yl)-2h-pyrazolo[3,4-d]pyrimidin-4-amine; AC1L661A; 2-isopropyl-4-amino-pyrazolo[3,4-d]pyrimidine; MLS002667114; HMS3088J04;
    • 2056-66-8
    • SCHEMBL23869924
    • SMR001556886
    • CHEMBL1876673
    • 2H-Pyrazolo[3, 4-amino-2-isopropyl-
    • 2H-Pyrazolo[3,4-d]pyrimidine, 4-amino-2-isopropyl-
    • DTXSID00286781
    • NSC-47586
    • Inchi: 1S/C8H11N5/c1-5(2)13-3-6-7(9)10-4-11-8(6)12-13/h3-5H,1-2H3,(H2,9,10,11,12)
    • InChI Key: PERFWRNKWQXMCO-UHFFFAOYSA-N
    • SMILES: N1(C=C2C(N)=NC=NC2=N1)C(C)C

Computed Properties

  • Exact Mass: 177.10163
  • Monoisotopic Mass: 177.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.62
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.